Cas no 1018522-96-7 (4-(4-bromobenzenesulfonyl)butanoic acid)

4-(4-Bromobenzenesulfonyl)butanoic acid is a brominated aromatic sulfonyl derivative with a butanoic acid functional group, making it a versatile intermediate in organic synthesis. Its key structural features include a sulfonyl linker and a carboxylic acid terminus, which facilitate further derivatization in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, enabling the introduction of diverse aryl or heteroaryl groups. The compound’s well-defined reactivity and stability under standard conditions make it suitable for controlled functionalization. Its balanced polarity ensures moderate solubility in common organic solvents, aiding purification and handling. This compound is particularly valuable for constructing complex sulfonamide-based scaffolds in medicinal chemistry.
4-(4-bromobenzenesulfonyl)butanoic acid structure
1018522-96-7 structure
Product Name:4-(4-bromobenzenesulfonyl)butanoic acid
CAS No:1018522-96-7
MF:C10H11BrO4S
MW:307.160941362381
CID:4567596
Update Time:2025-08-01

4-(4-bromobenzenesulfonyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromobenzenesulfonyl)butanoic acid
    • Inchi: 1S/C10H11BrO4S/c11-8-3-5-9(6-4-8)16(14,15)7-1-2-10(12)13/h3-6H,1-2,7H2,(H,12,13)
    • InChI Key: NXYDVIQFLBLHLO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCS(C1=CC=C(Br)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 305.95614g/mol
  • Monoisotopic Mass: 305.95614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 307.16g/mol
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

4-(4-bromobenzenesulfonyl)butanoic acid Pricemore >>

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Additional information on 4-(4-bromobenzenesulfonyl)butanoic acid

4-(4-Bromobenzenesulfonyl)butanoic Acid: A Comprehensive Overview

4-(4-Bromobenzenesulfonyl)butanoic acid (CAS No. 1018522-96-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a butanoic acid backbone linked to a 4-bromobenzenesulfonyl group, creating a structure that combines both hydrophilic and hydrophobic characteristics.

The sulfonyl group in 4-(4-bromobenzenesulfonyl)butanoic acid plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and serving as scaffolds for drug design. For instance, researchers have explored the use of this compound as a potential inhibitor of certain kinases, which are key targets in cancer therapy. The bromine substituent further enhances the compound's electronic properties, making it a versatile building block for synthesizing more complex molecules.

One of the most promising applications of 4-(4-bromobenzenesulfonyl)butanoic acid lies in its role as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various coupling reactions has made it a valuable reagent in medicinal chemistry. For example, scientists have utilized this compound to develop novel antibiotics with improved efficacy and reduced resistance profiles. Additionally, its compatibility with green chemistry principles has positioned it as a sustainable alternative to traditional synthetic methods.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(4-bromobenzenesulfonyl)butanoic acid. By employing density functional theory (DFT), researchers have mapped the molecular orbitals and identified key interaction sites that could be exploited for drug design. These insights have paved the way for the development of more selective and potent therapeutic agents.

In terms of environmental impact, 4-(4-bromobenzenesulfonyl)butanoic acid has been subjected to rigorous testing to assess its biodegradability and toxicity. Preliminary results indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term effects on ecosystems.

Looking ahead, the potential applications of 4-(4-bromobenzenesulfonyl)butanoic acid are vast and continually expanding. Its role as a versatile building block in organic synthesis ensures that it will remain a focal point for researchers across multiple disciplines. As new technologies emerge and our understanding of molecular interactions deepens, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.

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